4-bromo-N-[(Z)-(2,4-dimethoxyphenyl)methylideneamino]benzamide

• IUPAC Name: 4-bromo-N-[(Z)-(2,4-dimethoxyphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C16H15BrN2O3/c1-21-14-8-5-12(15(9-14)22-2)10-18-19-16(20)11-3-6-13(17)7-4-11/h3-10H,1-2H3,(H,19,20)/b18-10-
• InChI Key: RWJRVGOVOSJBCW-ZDLGFXPLSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=NNC(=O)C2=CC=C(C=C2)Br)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=N\NC(=O)C2=CC=C(C=C2)Br)OC
• Molecular Formula: C16H15BrN2O3
• Molecular Weight: 363.21 g/mol

Description

4-bromo-N-[(Z)-(2,4-dimethoxyphenyl)methylideneamino]benzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a bromine atom at the 4-position of the benzamide ring and a (Z)-2,4-dimethoxyphenylmethylideneamino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-bromo-N-[(Z)-(2,4-dimethoxyphenyl)methylideneamino]benzamide typically involves the condensation of 4-bromobenzoyl chloride with 2,4-dimethoxyaniline under basic conditions. The reaction is carried out in the presence of a base such as triethylamine or pyridine, which facilitates the formation of the amide bond. The reaction mixture is usually stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography to obtain the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the synthesis. Additionally, optimization of reaction conditions, such as temperature, solvent, and reaction time, can further improve the scalability of the process .

Chemical Reactions Analysis

Types of Reactions

4-bromo-N-[(Z)-(2,4-dimethoxyphenyl)methylideneamino]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The bromine atom at the 4-position can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Corresponding oxidized benzamide derivatives.

Reduction: Reduced benzamide derivatives.

Substitution: Substituted benzamide derivatives with various functional groups.

Scientific Research Applications

4-bromo-N-[(Z)-(2,4-dimethoxyphenyl)methylideneamino]benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-bromo-N-[(Z)-(2,4-dimethoxyphenyl)methylideneamino]benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in disease pathways, thereby exerting therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

3-bromo-N-[(2,4-dimethoxyphenyl)methylideneamino]benzamide: Similar structure but with the bromine atom at the 3-position.

4-bromo-N,N-diethylbenzamide: Similar structure but with diethyl groups instead of the (Z)-(2,4-dimethoxyphenyl)methylideneamino group

Uniqueness

4-bromo-N-[(Z)-(2,4-dimethoxyphenyl)methylideneamino]benzamide is unique due to its specific substitution pattern and the presence of the (Z)-(2,4-dimethoxyphenyl)methylideneamino group. This unique structure may confer distinct biological activities and chemical reactivity compared to similar compounds .